Cas no 1568114-03-3 (1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)-)

• Product Name: 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)-
• CAS No: 1568114-03-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6361620
• PubChem ID: 65752697
• Update Time: 2025-10-30

1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)-
• (1r)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-ol
• (R)-7-Isopropoxy-1,2,3,4-tetrahydronaphthalen-1-ol
• CS-0249177
• 1568114-03-3
• EN300-4269919
• AKOS015092952

• Inchi： 1S/C13H18O2/c1-9(2)15-11-7-6-10-4-3-5-13(14)12(10)8-11/h6-9,13-14H,3-5H2,1-2H3/t13-/m1/s1
• InChI Key： HLTQZBOYDYKIRP-CYBMUJFWSA-N
• SMILES： [C@H]1(O)C2=C(C=CC(OC(C)C)=C2)CCC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 335.0±37.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)-

Recent Advances in the Study of 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)- (CAS: 1568114-03-3): A Comprehensive Research Brief

The compound 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)- (CAS: 1568114-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral naphthalene derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for this compound with enhanced enantiomeric purity (>99% ee). The researchers employed asymmetric hydrogenation of a naphthol precursor using a novel chiral ruthenium catalyst system, achieving 85% overall yield. This advancement addresses previous challenges in large-scale production of the (1R)-enantiomer, which is crucial for pharmacological applications where stereochemistry plays a critical role in biological activity.

Pharmacological investigations have revealed that 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)- exhibits selective modulation of serotonin receptors, particularly 5-HT_1A and 5-HT₇ subtypes. In vitro studies using human recombinant receptors showed an IC₅₀ of 12.3 nM for 5-HT_1A, suggesting potential applications in neurological disorders. Molecular docking simulations indicate that the isopropoxy group at position 7 and the (1R) configuration are critical for receptor binding affinity.

Recent preclinical studies in animal models of depression and anxiety have shown promising results. A 2024 publication in Neuropsychopharmacology reported that oral administration of this compound (10 mg/kg) produced significant antidepressant-like effects in the forced swim test, comparable to fluoxetine but with faster onset of action. The study also noted improved safety profile with minimal cardiovascular effects, which has been a limitation of current serotonergic drugs.

The metabolic stability and pharmacokinetic properties of 1568114-03-3 were investigated in a recent ADME study. The compound demonstrated favorable characteristics including 78% oral bioavailability in rats, moderate plasma protein binding (65%), and good blood-brain barrier penetration. The major metabolic pathway was identified as O-demethylation, with the primary metabolite showing reduced but still significant pharmacological activity.

Structural modifications of this scaffold are currently being explored to optimize therapeutic potential. A recent patent application (WO2023/154672) describes novel derivatives with enhanced selectivity for 5-HT₇ receptors, which may have applications in cognitive disorders. The parent compound serves as an excellent starting point due to its balanced physicochemical properties and demonstrated in vivo efficacy.

In conclusion, 1-Naphthalenol, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1R)- (1568114-03-3) represents a versatile chemical entity with significant potential in CNS drug discovery. The recent advances in its synthesis, coupled with promising pharmacological data, position this compound as an important subject for further research and development. Future studies should focus on clinical translation and exploration of additional therapeutic indications.